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Compound of Interest

Compound Name: Cromakalim

Cat. No.: B1195114

Essential Safety and Handling Guide for
Cromakalim

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This guide provides essential safety protocols,
personal protective equipment (PPE) recommendations, and disposal plans for Cromakalim, a
potassium channel opener utilized in various research applications. Adherence to these
guidelines is critical for maintaining a safe laboratory environment and ensuring the integrity of
experimental outcomes.

Personal Protective Equipment (PPE)

While Cromakalim is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), observing standard laboratory safety precautions is essential.[1][2]
The following PPE is recommended to minimize exposure and ensure personal safety.

General Laboratory Attire:

o Lab Coat: A standard lab coat should be worn to protect against minor spills and
contamination.

¢ Full-Length Pants and Closed-Toe Shoes: This is a mandatory requirement for any
laboratory setting to protect the skin from potential chemical splashes.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1195114?utm_src=pdf-interest
https://www.benchchem.com/product/b1195114?utm_src=pdf-body
https://www.benchchem.com/product/b1195114?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/14601m.pdf
https://file.medchemexpress.com/batch_PDF/HY-14255/Levcromakalim-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Specific PPE Recommendations:

PPE Category Item

Specifications and
Rationale

) Safety Goggles with side-
Eye Protection )
shields

Essential for protecting the
eyes from splashes or

aerosols.[2]

Hand Protection Protective Gloves

Use of impermeable, chemical-
resistant gloves is
recommended. Due to a lack
of specific testing data, it is
advisable to consult glove
manufacturer compatibility

charts for suitable materials.[1]

[2]

Body Protection Impervious Clothing

In addition to a standard lab
coat, impervious clothing can
provide an extra layer of
protection, especially when
handling larger quantities or for

extended periods.[2]

Respiratory Protection Suitable Respirator

While not always required, a
respirator may be necessary in
situations with poor ventilation
or when there is a risk of

generating dust or aerosols.[2]

Operational Plans: Safe Handling and Storage

Proper handling and storage are crucial for maintaining the stability of Cromakalim and

ensuring a safe working environment.

Handling Procedures:
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o Ventilation: Always handle Cromakalim in a well-ventilated area.[2] The use of a chemical
fume hood is recommended to minimize inhalation exposure.

e Avoid Contact: Take precautions to avoid direct contact with the skin, eyes, and clothing.[2]

e Aerosol and Dust Formation: Minimize the generation of dust and aerosols during handling.

[2]

e Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling the
compound, even if gloves were worn.

Storage Conditions:

o Temperature: Store at -20°C for long-term stability.[2]

o Container: Keep the container tightly sealed to prevent contamination.

e Incompatibilities: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[2]

Disposal Plan

Proper disposal of Cromakalim and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal Steps:

o Collection: Collect waste Cromakalim and any contaminated disposables (e.g., gloves,
pipette tips) in a designated, properly labeled hazardous waste container.

o Spill Cleanup:

o For spills, absorb any liquid with an inert, finely-powdered liquid-binding material such as
diatomite or universal binders.[2]

o Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

o Containerization: Ensure the waste container is compatible with the chemical waste and is
kept closed when not in use.
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o Labeling: Clearly label the waste container with its contents.

» Final Disposal: Dispose of the hazardous waste through an approved waste disposal service
in accordance with local, state, and federal regulations. Do not dispose of Cromakalim down
the drain or in the regular trash.[3]

Quantitative Data

Property Value

Synonyms (¥)-Cromakalim, BRL 34915
Molecular Formula C16H18N203

Molecular Weight 286.33 g/mol [2]

CAS Number 94470-67-4[1]

) o No occupational exposure limit values have
Occupational Exposure Limits ] ]
been established for this product.[2]

Mechanism of Action: Signaling Pathway

Cromakalim functions as a potassium channel opener, specifically targeting ATP-sensitive
potassium (KATP) channels.[4][5] The opening of these channels leads to an efflux of
potassium ions (K+) from the cell, causing hyperpolarization of the cell membrane. This
hyperpolarization inhibits the opening of voltage-gated calcium channels, reducing the influx of
calcium ions (Ca2+) and ultimately leading to smooth muscle relaxation.[4]
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Caption: Cromakalim's mechanism of action leading to smooth muscle relaxation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1195114?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/14601m.pdf
https://file.medchemexpress.com/batch_PDF/HY-14255/Levcromakalim-SDS-MedChemExpress.pdf
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://pubmed.ncbi.nlm.nih.gov/1312887/
https://pubmed.ncbi.nlm.nih.gov/2456760/
https://pubmed.ncbi.nlm.nih.gov/2456760/
https://www.benchchem.com/product/b1195114#personal-protective-equipment-for-handling-cromakalim
https://www.benchchem.com/product/b1195114#personal-protective-equipment-for-handling-cromakalim
https://www.benchchem.com/product/b1195114#personal-protective-equipment-for-handling-cromakalim
https://www.benchchem.com/product/b1195114#personal-protective-equipment-for-handling-cromakalim
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195114?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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